Cas no 1261922-05-7 (3-(2,5-Dimethylphenyl)-2-methylbenzoic acid)

3-(2,5-Dimethylphenyl)-2-methylbenzoic acid structure
1261922-05-7 structure
Product Name:3-(2,5-Dimethylphenyl)-2-methylbenzoic acid
CAS No:1261922-05-7
MF:C16H16O2
MW:240.297044754028
MDL:MFCD18319288
CID:1037875
PubChem ID:53225218
Update Time:2025-04-20

3-(2,5-Dimethylphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2',5'-Trimethyl-[1,1'-biphenyl]-3-carboxylic acid
    • 3-(2,5-dimethylphenyl)-2-methylbenzoic acid
    • 2,2',5'-Trimethyl-[1,1'-biphenyl]-3-carboxylicacid
    • 2,2',5'-Trimethyl[1,1'-biphenyl]-3-carboxylic acid
    • BS-20201
    • DTXSID70688950
    • CS-0209443
    • 1261922-05-7
    • MFCD18319288
    • AKOS014880481
    • [1,1'-Biphenyl]-3-carboxylic acid, 2,2',5'-trimethyl-
    • 3-(2,5-Dimethylphenyl)-2-methylbenzoic acid
    • MDL: MFCD18319288
    • Inchi: 1S/C16H16O2/c1-10-7-8-11(2)15(9-10)13-5-4-6-14(12(13)3)16(17)18/h4-9H,1-3H3,(H,17,18)
    • InChI Key: AMAQFQINEAJOEJ-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1C)C1C=C(C)C=CC=1C)=O

Computed Properties

  • Exact Mass: 240.115029749g/mol
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

3-(2,5-Dimethylphenyl)-2-methylbenzoic acid Security Information

3-(2,5-Dimethylphenyl)-2-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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